Cas no 4290-13-5 (Santamarine)

Santamarine is a sesquiterpene lactone compound derived from certain plant species, notably within the Asteraceae family. It exhibits notable biological activity, including anti-inflammatory and cytotoxic properties, making it a subject of interest in pharmacological and biochemical research. Its molecular structure, characterized by a α-methylene-γ-lactone moiety, contributes to its reactivity and potential as a scaffold for drug development. Santamarine has demonstrated selective cytotoxicity against certain cancer cell lines, suggesting its utility in oncology studies. Additionally, its role as a natural product offers insights into plant defense mechanisms and secondary metabolite biosynthesis. The compound's stability and solubility profile facilitate its use in experimental applications.
Santamarine structure
Santamarine structure
Product Name:Santamarine
CAS No:4290-13-5
MF:C15H20O3
MW:248.317504882813
CID:329027
Update Time:2025-05-19

Santamarine Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan-2(3H)-one,3a,4,5,5a,6,7,9a,9b-octahydro-6-hydroxy-5a,9-dimethyl-3-methylene-,(3aS,5aR,6R,9aS,9bS)-
    • Santamarine
    • (3aS,5aR,6R,9aS,9bS)-6-hydroxy-5a,9-dimethyl-3-methylidene-4,5,6,7,9a,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one
    • Naphtho[1,2-b]furan-2(3H)-one,3a,4,5,5a,6,7,9a,9b-octahydro-6-hydroxy-5a,9-dimethyl-3-methylen...
    • Balchanin
    • Santamarin
    • [ "Balchanin", " Santamarin" ]
    • Inchi: 1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11+,12+,13-,15-/m0/s1
    • InChI Key: PLSSEPIRACGCBO-PFFFPCNUSA-N
    • SMILES: O1C(C(=C)[C@@H]2CC[C@@]3(C)[C@@H](CC=C(C)[C@@H]3[C@@H]12)O)=O

Computed Properties

  • Exact Mass: 248.14100

Experimental Properties

  • Color/Form: Powder
  • PSA: 46.53000
  • LogP: 2.21140

Santamarine Pricemore >>

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Santamarine Related Literature

Additional information on Santamarine

Exploring Santamarine (CAS No. 4290-13-5): A Versatile Natural Compound with Emerging Applications

Santamarine, a sesquiterpene lactone with the CAS number 4290-13-5, has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic properties. This compound, primarily isolated from plants like Ambrosia species, belongs to the germacranolide class and exhibits a wide range of biological activities. Researchers are increasingly focusing on Santamarine's anti-inflammatory and antioxidant effects, aligning with the growing consumer demand for natural bioactive compounds in nutraceuticals and cosmetics.

The molecular formula of Santamarine (C15H20O3) features a γ-lactone ring, which is critical for its bioactivity. Recent studies published in journals like Phytochemistry highlight its role in modulating NF-κB signaling pathways – a hot topic in immunology research. This mechanism connects Santamarine to trending health discussions about "natural immunity boosters", a keyword with over 50,000 monthly searches according to SEO tools. Unlike synthetic analogs, this plant-derived compound shows low cytotoxicity, making it attractive for clean-label formulations in personal care products.

From an industrial perspective, Santamarine extraction methods are being optimized using green chemistry approaches. Supercritical CO2 extraction – frequently searched alongside "sustainable botanical extracts" – has shown 92% recovery efficiency in recent trials. The compound's stability under UV light (validated by HPLC studies) makes it particularly valuable for sunscreen formulations, addressing a market projected to reach $24 billion by 2027. Analytical techniques like LC-MS/MS and NMR spectroscopy are essential for quality control, as purity directly impacts efficacy in end products.

Emerging applications in functional foods position Santamarine as a potential alternative to synthetic preservatives. Its antimicrobial activity against S. aureus (MIC 62.5 μg/mL) responds to consumer concerns about "food additives safety" – a query with 300% growth in search volume since 2020. However, bioavailability remains a challenge; novel nanoencapsulation techniques using liposomes are being explored to enhance absorption, a subject frequently discussed in pharmacokinetics forums.

In the cosmetic industry, Santamarine's skin-brightening potential through tyrosinase inhibition (IC50 28 μM) aligns with the booming "natural brightening agents" market. Dermatological studies demonstrate 34% reduction in melanin production at 0.5% concentration, outperforming many synthetic alternatives. This positions the compound favorably in K-beauty formulations, where consumers increasingly demand plant-based actives with clinically proven efficacy.

Environmental considerations are shaping Santamarine production trends. Life cycle assessments show that biocatalysis-based synthesis reduces energy consumption by 40% compared to traditional methods. This resonates with ESG-focused manufacturers searching for "low-carbon footprint ingredients". Regulatory status varies by region; while not currently listed in Annex II of EU Cosmetics Regulation, its GRAS-like properties suggest potential for broader adoption pending additional toxicological studies.

Future research directions include exploring Santamarine derivatives through structure-activity relationship (SAR) studies. Computational chemistry models predict that esterification at C-8 could enhance bioavailability by 60%, a hypothesis currently under investigation. Such advancements could unlock applications in precision nutraceuticals – a field experiencing 22% annual growth. With its multifaceted benefits and alignment with clean beauty and sustainable wellness trends, Santamarine (CAS 4290-13-5) represents a compelling case study in nature-inspired innovation.

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